Cas no 1784022-02-1 (2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid)

• Product Name: 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid
• CAS No: 1784022-02-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5962676
• PubChem ID: 82413479
• Update Time: 2025-10-28

2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid
• EN300-1752030
• 1784022-02-1

• Inchi： 1S/C7H8N2O3/c1-4-5(2-8-3-9-4)6(10)7(11)12/h2-3,6,10H,1H3,(H,11,12)
• InChI Key： JVHCHTDETCEQDK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid

Introduction to 2-Hydroxy-2-(4-Methylpyrimidin-5-yl)acetic Acid (CAS No. 1784022-02-1)

2-Hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid (CAS No. 1784022-02-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid is characterized by a hydroxyl group and a methylated pyrimidine ring attached to an acetic acid moiety. This combination of functional groups imparts specific physicochemical properties that make it an attractive candidate for various pharmaceutical applications. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability, while the pyrimidine ring provides a scaffold for interactions with biological targets.

Recent studies have explored the potential of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to modulate cellular signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to downregulate the expression of oncogenic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax.

The anti-inflammatory potential of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid has also been investigated. In vitro studies using human inflammatory cell lines have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacological profile of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid, several preclinical studies have been conducted to evaluate its pharmacokinetics and safety. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. Additionally, toxicity studies in animal models have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The development of new therapeutic agents often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In the case of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid, researchers have explored various structural modifications to enhance its biological activity. For example, substituting different functional groups on the pyrimidine ring or modifying the acetic acid moiety has led to the discovery of more potent analogs with enhanced therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating viral infections and cancer. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 2-hydroxy-2-(4-methylpyrimidin-5-yl)acetic acid (CAS No. 1784022-02-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.